Cas no 6638-05-7 (Methylsyringol)

• Product Name: Methylsyringol
• CAS No: 6638-05-7
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD00017289
• CID: 85735
• PubChem ID: 240925
• Update Time: 2025-10-28

Methylsyringol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxy-4-methylphenol
• 4-Methyl-2,6-dimethoxyphenol
• 4-Hydroxy-3,5-dimethoxytoluene
• 2,5-DIHYDROXY-L-PHENYLALANINE
• 2,6-DIMETHOXY-4-METHYL-PHENOL
• 3,5-DIMETHOXY-4-HYDROXYTOLUENE
• PHENOL,2,6-DIMETHOXY-4-METHYL-
• 2,6-Dimethoxy-p-cresol
• 4-Methylsyringol
• Phenol, 2,6-dimethoxy-4-methyl-
• p-Cresol, 2,6-dimethoxy-
• FJJ5MYE75W
• ZFBNNSOJNZBLLS-UHFFFAOYSA-N
• Syringol, 4-methyl
• FEMA No. 3704
• FEMA 3704
• 3,5-Dimethoxy-4-hydroxy-toluene
• P
• 1-Methyl-3,5-dimethoxy-4-hydroxybenzene
• UNII-FJJ5MYE75W
• AKOS000120559
• 4-METHYL-2,6-DIMETHOXYPHENOL [FHFI]
• A913825
• W-104757
• NS00022641
• HY-W100715
• CHEBI:172423
• NSC47901
• CHEMBL205268
• Z57234306
• EN300-18157
• D2591
• SY035503
• 6638-05-7
• NSC-47901
• NSC 47901
• 2,6-Dimethoxy-4-methylphenol, 9CI
• FT-0618633
• EINECS 229-641-6
• MFCD00017289
• DTXSID10216599
• 4-Methyl-2,6-dimethoxyphenol, 97%
• 4-Methyl-2,6-dimethoxyphenol, >=97%
• Q27278026
• Phenol, 4-methyl-2,6-dimethoxy
• 2,6-DIMETHOXY-4-CRESOL
• SCHEMBL562147
• CS-0153357
• InChI=1/C9H12O3/c1-6-4-7(11-2)9(10)8(5-6)12-3/h4-5,10H,1-3H
• AM808222
• AS-17263
• 4-Methyl-2,6-dimethoxyphenol (4-methylsyringol)
• DTXCID90139090
• DB-020219
• UB9
• Methylsyringol

• MDL： MFCD00017289
• Inchi： 1S/C9H12O3/c1-6-4-7(11-2)9(10)8(5-6)12-3/h4-5,10H,1-3H3
• InChI Key： ZFBNNSOJNZBLLS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C)C=1)OC)O

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3
• Melting Point: 37-42 °C (lit.)
• Boiling Point: 145-146 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.52
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 38.69000
• LogP: 1.71780
• FEMA: 3704 | 4-METHYL-2,6-DIMETHOXYPHENOL
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 10.29±0.23(Predicted)
• Solubility: Slightly soluble in water.

Methylsyringol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Methylsyringol

Methylsyringol (CAS No. 6638-05-7): A Comprehensive Overview of Its Chemical Properties, Applications, and Recent Research Findings

Methylsyringol, a naturally occurring organic compound with the chemical formula C₉H₁₀O₂, is identified by the CAS number 6638-05-7. This compound belongs to the class of phenolic derivatives and is widely recognized for its diverse applications in pharmaceuticals, cosmetics, and industrial processes. The unique structural features of Methylsyringol, including its phenolic hydroxyl group and methoxy-substituted benzene ring, contribute to its remarkable chemical reactivity and biological significance.

The primary source of Methylsyringol is from the essential oils of various plants, particularly from species belonging to the genus Syringa and Saussurea. Additionally, it can be synthesized through chemical processes that involve the methylation of syringic acid or other related phenolic compounds. The compound's stability under various environmental conditions makes it a valuable intermediate in synthetic chemistry.

In recent years, Methylsyringol has garnered significant attention in the field of medicinal chemistry due to its potential health benefits. Studies have demonstrated its role as a precursor in the synthesis of bioactive molecules with therapeutic properties. For instance, research has shown that derivatives of Methylsyringol exhibit anti-inflammatory, antioxidant, and antimicrobial activities. These properties have prompted investigations into its potential use in developing novel drugs for treating chronic inflammatory diseases and infections.

One of the most compelling aspects of Methylsyringol is its involvement in various biological pathways. Recent research has highlighted its role in modulating enzyme activities and signaling pathways that are crucial for cellular homeostasis. For example, studies have indicated that Methylsyringol can inhibit the activity of lipoxygenase enzymes, which are involved in the production of pro-inflammatory mediators. This inhibitory effect suggests its potential as a therapeutic agent in managing conditions such as rheumatoid arthritis and asthma.

The industrial applications of Methylsyringol are equally noteworthy. In addition to its use as a flavoring agent and fragrance component, it serves as a key intermediate in the production of resins, adhesives, and polymers. Its ability to polymerize under specific conditions makes it valuable in creating high-performance materials with enhanced durability and chemical resistance.

Advances in analytical chemistry have enabled more precise characterization of Methylsyringol. Techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) have been employed to study its molecular structure and interactions with other compounds. These analytical methods have facilitated a deeper understanding of its pharmacokinetics and potential side effects.

The environmental impact of producing and utilizing Methylsyringol is another area of growing interest. Sustainable synthesis methods are being explored to minimize waste generation and energy consumption. Additionally, research is ongoing to assess the biodegradability of derivatives of Methylsyringol to ensure their environmental safety.

In conclusion, Methylsyringol (CAS No. 6638-05-7) is a multifaceted compound with significant implications in medicine, industry, and environmental science. Its unique chemical properties and biological activities make it a valuable candidate for further research and development. As scientific understanding continues to evolve, it is anticipated that new applications for this versatile compound will emerge.